Cas no 73575-56-1 (2,2',3,5,6-Pentachlorobiphenyl)
2,2',3,5,6-Pentachlorobiphenyl is a highly chlorinated biphenyl derivative. It is known for its stability and low volatility, making it suitable for various industrial applications. Its chlorinated structure provides excellent thermal and chemical resistance, which is advantageous in high-temperature environments. The product also exhibits good dielectric properties, making it ideal for electrical and electronic components.
73575-56-1 structure
Product Name:2,2',3,5,6-Pentachlorobiphenyl
CAS No:73575-56-1
MF:C12H5Cl5
MW:326.433098554611
CID:571546
PubChem ID:63084
Update Time:2025-10-18
2,2',3,5,6-Pentachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,2,2',3,5,6-pentachloro-
- 2,2'3,5,6-Pentachlorobiphenyl
- 1,2,4,5-tetrachloro-3-(2-chlorophenyl)benzene
- 2,2',3,5,6-Pentachlorobiphenyl Solution
- 2.2'.3.5.6-Pentachlorobiphenyl
- 22W2562J42
- 2,2',3,5,6-Pentachloro-1,1'-biphenyl #
- Q27253676
- SCHEMBL4449783
- 73575-56-1
- UNII-22W2562J42
- DTXCID7047564
- 2,2',3,5,6-Pentachloro-1,1'-biphenyl
- PCB 93
- 1,1'-Biphenyl, 2,2',3,5,6-pentachloro-
- 2.2/'.3.5.6-Pentachlorobiphenyl
- 2,2',3,5,6-Pentachlorobiphenyl
- BMXRLHMJGHJGLR-UHFFFAOYSA-N
- DTXSID5074218
-
- MDL: MFCD00152711
- Inchi: 1S/C12H5Cl5/c13-7-4-2-1-3-6(7)10-11(16)8(14)5-9(15)12(10)17/h1-5H
- InChI Key: BMXRLHMJGHJGLR-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1C1C=CC=CC=1Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 323.88300
- Monoisotopic Mass: 323.883389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.5220 (rough estimate)
- Melting Point: 95.86°C (estimate)
- Boiling Point: 412.3°C (rough estimate)
- Flash Point: 168.4°C
- Refractive Index: 1.6200 (rough estimate)
- PSA: 0.00000
- LogP: 6.62060
2,2',3,5,6-Pentachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P274425-1mg |
2,2',3,5,6-Pentachlorobiphenyl |
73575-56-1 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | P274425-10mg |
2,2',3,5,6-Pentachlorobiphenyl |
73575-56-1 | 10mg |
$1499.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P79050-1ml |
2,2',3,5,6-Pentachlorobiphenyl |
73575-56-1 | 1ml |
¥408.0 | 2021-09-08 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021961-1ml |
2,2',3,5,6-Pentachlorobiphenyl |
73575-56-1 | 35 μg/mL() | 1ml |
¥402 | 2024-05-21 |
2,2',3,5,6-Pentachlorobiphenyl Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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